1-[(4-fluorophenyl)sulfonyl]-4-(4-phenylcyclohexyl)piperazine

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-4-(4-phenylcyclohexyl)piperazine
• InChI: InChI=1S/C22H27FN2O2S/c23-20-8-12-22(13-9-20)28(26,27)25-16-14-24(15-17-25)21-10-6-19(7-11-21)18-4-2-1-3-5-18/h1-5,8-9,12-13,19,21H,6-7,10-11,14-17H2
• InChI Key: RSULOEGYCWNJRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H27FN2O2S
• Molecular Weight: 402.5 g/mol

Description

1-[(4-Fluorophenyl)sulfonyl]-4-(4-phenylcyclohexyl)piperazine is a piperazine derivative featuring a 4-fluorophenyl sulfonyl group at the 1-position and a 4-phenylcyclohexyl substituent at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-fluorophenyl)sulfonyl]-4-(4-phenylcyclohexyl)piperazine typically involves multiple steps, starting with the preparation of the piperazine ring, followed by the introduction of the 4-fluorophenylsulfonyl and 4-phenylcyclohexyl groups. Common synthetic routes include:

Step 1: Formation of the piperazine ring through cyclization reactions.

Step 2: Introduction of the 4-fluorophenylsulfonyl group via sulfonylation reactions using reagents such as sulfuryl fluoride gas (SO2F2) or other solid reagents like FDIT and AISF.

Step 3: Attachment of the 4-phenylcyclohexyl group through substitution reactions.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to scale up the synthesis process efficiently.

Chemical Reactions Analysis

Types of Reactions

1-[(4-fluorophenyl)sulfonyl]-4-(4-phenylcyclohexyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can be employed to modify the sulfonyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce various derivatives with modified functional groups.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-4-(4-phenylcyclohexyl)piperazine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins or enzymes.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs targeting specific pathways.

Industry: Utilized in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-4-(4-phenylcyclohexyl)piperazine involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways. The specific molecular targets and pathways involved depend on the context of its application.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Functional Comparison of Piperazine Derivatives

Compound Name / ID	Substituents	Key Biological Activity	Reference
Target Compound	1-(4-Fluorophenyl)sulfonyl, 4-(4-phenylcyclohexyl)	Hypothetical: CNS modulation, anticancer	N/A
ASP	1-(4-Bromophenoxy)acetyl, 4-(4-fluorophenyl)sulfonyl	Auxin-like activity; inhibits root elongation in A. thaliana
6h, 6j	Bis(4-fluorophenyl)methyl, sulfamoylaminophenyl sulfonyl	Synthetic intermediates; moderate yields
GBR-12909	Bis(4-fluorophenyl)methoxyethyl, 3-phenylpropyl	Dopamine transporter inhibition
Flunarizine	Bis(4-fluorophenyl)methyl, 3-phenylpropenyl	Antihistamine, vasodilator
MCL0042	4-Fluorophenyl, 4-methylpiperazine, naphthylbutyl	MC4R antagonist, serotonin transport inhibition
5a–g (Cytotoxic derivatives)	4-Substitutedbenzoyl, 4-chlorobenzhydryl	Cytotoxicity against liver, breast cancer cells

Key Structural and Functional Insights

Fluorophenyl Substituents: The 4-fluorophenyl group is a common motif in CNS-active compounds. For example, GBR-12909 and flunarizine use bis(4-fluorophenyl) groups to enhance dopamine transporter affinity and antihistamine activity, respectively . In contrast, ASP replaces the fluorophenyl with a bromophenoxy group, shifting activity toward plant auxin pathways .

Sulfonyl vs. Benzoyl derivatives (e.g., 5a–g) instead prioritize lipophilicity, correlating with cytotoxic effects in cancer cells .

Bulky Substituents :

• The 4-phenylcyclohexyl group in the target compound introduces steric bulk, which may reduce conformational flexibility compared to linear chains (e.g., 3-phenylpropyl in GBR-12909). Such bulkiness could enhance selectivity for specific receptors or delay metabolic degradation.

Synthetic Feasibility :

• Analogs with sulfamoyl or sulfonyl groups (e.g., 6h, 6j) show moderate synthetic yields (42–43%), suggesting challenges in introducing polar substituents . In contrast, cytotoxic derivatives (5a–g) achieve higher purity and activity, likely due to optimized benzoyl chloride reactions .

Pharmacological Implications

• Anticancer Potential: Cytotoxic piperazines (5a–g) highlight the role of electron-withdrawing substituents (e.g., nitro, chloro) in enhancing cancer cell apoptosis. The target compound’s sulfonyl group may similarly interact with cellular targets like kinases or DNA repair enzymes .
• Plant Physiology : ASP’s auxin-like effects suggest fluorophenyl-sulfonyl piperazines could be tools for studying plant hormone signaling .